2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide

• CAS No.: 339239-62-2
• Molecular Formula: C17H15Cl2N3O2
• Molecular Weight: 364.2 g/mol
• IUPAC Name: N'-[(E)-(2,3-dichlorophenyl)methylideneamino]-N-(4-ethylphenyl)oxamide
• InChI: InChI=1S/C17H15Cl2N3O2/c1-2-11-6-8-13(9-7-11)21-16(23)17(24)22-20-10-12-4-3-5-14(18)15(12)19/h3-10H,2H2,1H3,(H,21,23)(H,22,24)/b20-10+
• InChI Key: SXHKASLHFIMNQN-KEBDBYFISA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)N/N=C/C2=C(C(=CC=C2)Cl)Cl
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NN=CC2=C(C(=CC=C2)Cl)Cl

Description

2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide is a synthetic organic compound known for its unique chemical structure and potential applications in various fields. This compound is characterized by the presence of a dichlorobenzylidene group, a hydrazino group, and an oxoacetamide group, which contribute to its distinct chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide typically involves the condensation of 2,3-dichlorobenzaldehyde with hydrazine hydrate to form the intermediate 2,3-dichlorobenzylidene hydrazine. This intermediate is then reacted with N-(4-ethylphenyl)-2-oxoacetamide under controlled conditions to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The key steps include the preparation of the intermediate compounds, followed by their condensation under optimized conditions to ensure high yield and purity. The use of advanced purification techniques, such as recrystallization or chromatography, is essential to obtain the desired product with minimal impurities.

Chemical Reactions Analysis

Types of Reactions

2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The dichlorobenzylidene group can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce hydrazine derivatives. Substitution reactions can result in the formation of various substituted benzylidene derivatives.

Scientific Research Applications

2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-(2,3-Dichlorobenzylidene)hydrazino)-N-phenyl-2-oxoacetamide
• 2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-methylphenyl)-2-oxoacetamide
• 2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-chlorophenyl)-2-oxoacetamide

Uniqueness

2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide is unique due to the presence of the 4-ethylphenyl group, which can influence its chemical reactivity and biological activity. This structural variation can result in different physical, chemical, and biological properties compared to similar compounds.